Cas no 827609-02-9 (2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-)

2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)- structure
827609-02-9 structure
Product Name:2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
CAS No:827609-02-9
MF:C7H16O2
MW:132.200742721558
CID:683127
PubChem ID:13427557
Update Time:2025-04-19

2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
    • DTXSID50540502
    • 827609-02-9
    • (2R,3R)-4,4-Dimethylpentane-2,3-diol
    • Inchi: 1S/C7H16O2/c1-5(8)6(9)7(2,3)4/h5-6,8-9H,1-4H3/t5-,6+/m1/s1
    • InChI Key: FKPLZJCSXGKJNK-RITPCOANSA-N
    • SMILES: O[C@@H]([C@@H](C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 132.115029749g/mol
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų
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